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Compound of Interest

Compound Name: 2-Amino-5-fluorophenol

Cat. No.: B134415 Get Quote

CAS Number: 53981-24-1

This technical guide provides an in-depth overview of 2-Amino-5-fluorophenol, a crucial

fluorinated aromatic intermediate in the pharmaceutical and agrochemical industries.[1] This

document is intended for researchers, scientists, and professionals involved in drug

development and organic synthesis, offering detailed information on its chemical and physical

properties, synthesis protocols, analytical methodologies, and key applications.

Chemical and Physical Properties
2-Amino-5-fluorophenol, also known as 4-Fluoro-2-hydroxyaniline, is a versatile building

block characterized by its unique substitution pattern on the benzene ring.[2] This arrangement

of functional groups—an amino group, a hydroxyl group, and a fluorine atom—imparts specific

reactivity and allows for its use in the synthesis of a wide array of complex molecules.[1] The

compound typically appears as a white to gray or brown crystalline powder.
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Property Value Source(s)

CAS Number 53981-24-1 [2][3][4][5][6][7]

Molecular Formula C6H6FNO [1][3][5][7][8][9]

Molecular Weight 127.12 g/mol [1][7][8][9]

Appearance
White to Gray to Brown

powder/crystal

Purity >97.0% (GC), ≥96%, 98% [2][3]

Solubility

Slightly soluble in water.

Soluble in DMSO (2.2 mg/mL,

17.31 mM with sonication

recommended).

[9][10]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place.

Handling
Air sensitive; store under inert

gas.

Spectral and Computational Data
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Property Value Source(s)

IUPAC Name 2-amino-5-fluoro-phenol [1]

Synonyms 4-Fluoro-2-hydroxyaniline [2][3][8]

InChI
InChI=1S/C6H6FNO/c7-4-1-2-

5(8)6(9)3-4/h1-3,9H,8H2
[1]

InChI Key
IIDUNAVOCYMUFB-

UHFFFAOYSA-N
[1]

SMILES C1=CC(=C(C=C1F)O)N [1]

Exact Mass 127.043341977 [1]

Monoisotopic Mass 127.043341977 [1]

Topological Polar Surface Area 46.3 Å² [8]

Complexity 99.1 [1]

Synthesis Protocols
The synthesis of 2-Amino-5-fluorophenol can be achieved through various routes. Two

common methods are detailed below.

Method 1: From 5-Fluoro-2-nitrophenol via Catalytic
Hydrogenation
This procedure involves the reduction of the nitro group of 5-fluoro-2-nitrophenol using a

palladium-on-carbon catalyst.[10][11]

Materials:

5-Fluoro-2-nitrophenol

Ethanol

10% Palladium on carbon (Pd/C) catalyst
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Ether

Cyclohexane

Procedure:

Dissolve 5-fluoro-2-nitrophenol (e.g., 2.50 g, 15.9 mmol) in ethanol (50 ml).[10]

Add the 10% Pd/C catalyst (e.g., 980 mg) to the solution.[10]

Subject the mixture to hydrogenation for approximately 1.5 hours.[10]

Monitor the reaction for completion.

Once the reaction is complete, remove the catalyst by filtration.[10]

Concentrate the filtrate to obtain a solid residue.[10]

Dissolve the solid residue in ether, followed by the addition of an equal volume of

cyclohexane.[10]

Remove the ether by vacuum distillation at room temperature to yield a light gray solid

product.[10]

Filter the product and wash with cyclohexane to obtain 2-Amino-5-fluorophenol.[10]

5-Fluoro-2-nitrophenol

2-Amino-5-fluorophenol

Hydrogenation

H₂, 10% Pd/C
Ethanol

Click to download full resolution via product page

Caption: Synthesis of 2-Amino-5-fluorophenol from 5-Fluoro-2-nitrophenol.
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Method 2: From 2,4-Difluoroaniline
This method involves the reaction of 2,4-difluoroaniline with potassium hydroxide followed by

acid treatment and steam distillation.[12]

Materials:

2,4-Difluoroaniline

Water

Potassium hydroxide

Hydrochloric acid

Procedure:

Add 2,4-difluoroaniline, water, and potassium hydroxide to a reaction vessel. The

temperature will rise to 50-80°C.[12]

Maintain the temperature at 50-80°C for about 4-5 hours.[12]

After the initial reaction period, maintain the temperature for an additional 60 minutes.[12]

Monitor the reaction until the content of 2,4-difluoroaniline is less than 0.5%.[12]

Once the reaction is complete, add a specific amount of hydrochloric acid.[12]

Heat the mixture and carry out steam distillation. The product will distill together with water.

[12]

Collect the distillate to obtain 2-Amino-5-fluorophenol.[12]

Analytical Methodologies
To ensure the purity and confirm the structure of 2-Amino-5-fluorophenol, several analytical

techniques are employed.
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Chromatographic Analysis
Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are utilized

for quantitative analysis and purity assessment.[13]

General GC-FID Protocol (adapted for 2-Amino-5-fluorophenol):

Sample Preparation: Accurately weigh the sample and dissolve it in a suitable solvent like

methanol or acetonitrile in a volumetric flask. Sonicate to ensure complete dissolution and

dilute to the mark. Filter the solution through a 0.45 µm syringe filter into a GC vial.[13]

Instrumentation: An Agilent 8890 GC System or equivalent with a Flame Ionization Detector

(FID) can be used.[13]

Column: An Rtx®-65 (65% Diphenyl / 35% Dimethyl polysiloxane), 30 m x 0.25 mm ID, 0.25

µm film thickness is a suitable column.[13]

Conditions:

Injector Temperature: 250 °C[13]

Injection Volume: 1 µL (Split mode, e.g., 10:1)[13]

Carrier Gas: Helium at a constant flow of 1.5 mL/min[13]

Oven Temperature Program: Initial 100 °C (hold 2 min), ramp at 10 °C/min to 280 °C, hold

for 5 min.[13]

Detector Temperature: 300 °C[13]

Data Analysis: Quantification is performed using an external standard method by generating

a calibration curve from a series of known concentrations.[13]

Spectroscopic Analysis
Spectroscopic methods are essential for structural elucidation and confirmation.
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NMR Spectroscopy (¹H, ¹³C): The sample is dissolved in a deuterated solvent (e.g., DMSO-

d₆ or CDCl₃) to run ¹H and ¹³C NMR spectra. This confirms the chemical structure and helps

determine purity.[14]

Infrared (IR) Spectroscopy: A solid sample is analyzed (e.g., using a KBr pellet or ATR) to

identify characteristic functional group vibrations such as O-H, N-H, and C-F bonds.[14]

Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI) or GC-MS are used

to determine the molecular weight and analyze the fragmentation pattern, further confirming

the compound's identity.[14]

Purity & Quantification Structural Elucidation

HPLC GC-FID NMR (¹H, ¹³C) IR Spectroscopy Mass Spectrometry

2-Amino-5-fluorophenol Sample

Click to download full resolution via product page

Caption: Workflow for the characterization of 2-Amino-5-fluorophenol.

Applications in Synthesis
2-Amino-5-fluorophenol is a valuable intermediate in the synthesis of various pharmaceutical

compounds, including those with anticancer and anti-inflammatory properties.[9]

Synthesis of 7-fluoro-6-aminobenzo[d]oxazin-3(4H)-one
A notable application is its use in the multi-step synthesis of 7-fluoro-6-aminobenzo[d]oxazin-

3(4H)-one.[12]

Experimental Workflow:

Etherification: 2-Amino-5-fluorophenol is reacted with methyl chloroacetate in the presence

of potassium carbonate and potassium fluoride in DMF.[12]
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Nitration: The resulting intermediate is nitrated using a mixture of concentrated sulfuric acid

and 70% nitric acid.[12]

Hydrogenation: The nitro group of the second intermediate is then reduced via catalytic

hydrogenation to yield the final product.[12]

2-Amino-5-fluorophenol Etherification
(Methyl chloroacetate, K₂CO₃, KF, DMF) Intermediate 1 Nitration

(H₂SO₄, HNO₃) Intermediate 2 Hydrogenation
(H₂, Catalyst, DMF) 7-fluoro-6-aminobenzo[d]oxazin-3(4H)-one

Click to download full resolution via product page

Caption: Synthesis pathway of 7-fluoro-6-aminobenzo[d]oxazin-3(4H)-one.

Safety Information
2-Amino-5-fluorophenol is classified as an irritant and requires careful handling in a

laboratory setting.[5][8]

GHS Hazard Information
Pictogram: GHS07 (Exclamation Mark)[5]

Signal Word: Warning[5]

Hazard Statements:

H302: Harmful if swallowed.[8][11]

H312: Harmful in contact with skin.[8][11]

H315: Causes skin irritation.[5][8][11]

H319: Causes serious eye irritation.[5][8][11]

H335: May cause respiratory irritation.[5][11]

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[5]

P271: Use only outdoors or in a well-ventilated area.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[11]

It is imperative to consult the Safety Data Sheet (SDS) for complete handling, storage, and

disposal guidelines before working with this compound.[1] Use appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, and work in a well-ventilated

area.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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